Cas no 2167586-37-8 (2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

• Product Name: 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• CAS No: 2167586-37-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5174281
• PubChem ID: 69672675
• Update Time: 2025-07-19

2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid, 2-amino-4-ethyl-4,5,6,7-tetrahydro-
• 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• Inchi： 1S/C11H15NO2S/c1-2-6-4-3-5-7-8(6)9(11(13)14)10(12)15-7/h6H,2-5,12H2,1H3,(H,13,14)
• InChI Key： PZLXLUVUUVLSBN-UHFFFAOYSA-N
• SMILES： C12CCCC(CC)C=1C(C(O)=O)=C(N)S2

Additional information on 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

2-Amino-4-Ethyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylic Acid (CAS No. 2167586-37-8): An Overview of Its Structure, Properties, and Applications

2-Amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 2167586-37-8) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and materials science. This article provides a comprehensive overview of the compound's structure, properties, and recent research findings.

Structure and Chemical Properties

The molecular formula of 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid is C₁₃H₁₇NO₂S. The compound features a benzothiophene core with an amino group at the 2-position and an ethyl substituent at the 4-position. The presence of the tetrahydro ring system adds to its structural complexity and stability. The carboxylic acid group at the 3-position imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological applications.

The compound's molecular weight is approximately 259.34 g/mol. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The solubility of 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid in water is low, but it is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis and Preparation

The synthesis of 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid typically involves multi-step reactions. One common approach starts with the preparation of a benzothiophene derivative followed by functional group modifications to introduce the amino and carboxylic acid groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production.

A notable synthetic route involves the reaction of 4-bromoacetophenone with thiophenol to form a benzothiophene intermediate. This intermediate is then subjected to amination and carboxylation steps to yield the final product. The use of transition metal catalysts and microwave-assisted synthesis techniques has significantly improved the yield and purity of 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid.

Biological Activity and Applications

2-Amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid has shown promising biological activity in various studies. One of its key applications is in the development of novel drugs for treating neurological disorders. Research has demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid exhibited significant anti-inflammatory properties in vitro and in vivo. These findings suggest potential therapeutic applications in inflammatory diseases such as arthritis and multiple sclerosis.

In addition to its biological activity, 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid has been explored for its use in materials science. Its unique electronic properties make it a promising candidate for developing new materials with enhanced conductivity and optical properties. Recent research has focused on incorporating this compound into polymer matrices to create advanced functional materials for electronic devices.

Analytical Methods

The accurate characterization of 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid is crucial for both research and industrial applications. Various analytical techniques are employed to determine its purity and structural integrity. High-performance liquid chromatography (HPLC) is commonly used for quantitative analysis due to its high sensitivity and resolution.

Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure by analyzing the chemical shifts of hydrogen and carbon atoms. Mass spectrometry (MS) is another essential tool for confirming the molecular weight and identifying any impurities or degradation products.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling 2-amino-4-methylbenzenesulfonamide. Proper ventilation is also recommended to minimize exposure to any volatile components.

In case of accidental ingestion or contact with skin or eyes, immediate medical attention should be sought. Additionally, proper disposal methods should be followed to ensure environmental safety.

Conclusion

2-Amino-4-methylbenzenesulfonamide, with its unique structure and versatile properties, holds significant potential in various fields including medicinal chemistry and materials science. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound. As our understanding deepens, it is likely that we will see more innovative uses of this fascinating molecule in the future.